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Compound of Interest

Compound Name: (S)-(-)-Propylene oxide

Cat. No.: B056275

An In-depth Technical Guide on the Safety of (S)-(-)-Propylene Oxide

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety profile of chemical reagents is paramount. This guide provides a comprehensive
overview of the safety data for (S)-(-)-Propylene oxide, a chiral epoxide widely used in
synthesis.

Core Safety and Hazard Information

(S)-(-)-Propylene oxide is a highly flammable, volatile, and toxic liquid.[1][2][3] It is classified
as a probable human carcinogen (Group B2) by the EPA and is known to cause genetic
defects.[1][4][5][6] Acute exposure can cause irritation to the eyes, skin, and respiratory
system, and may lead to more severe health effects including central nervous system
depression.[1][7][8]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The classification for propylene oxide is
as follows:

o Flammable Liquids: Category 1 (H224: Extremely flammable liquid and vapor)[4][5][6][9][10]

e Acute Toxicity (Oral): Category 4 (H302: Harmful if swallowed)[4][5][6][10]
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o Acute Toxicity (Dermal): Category 3 (H311: Toxic in contact with skin)[4][6][9]
o Acute Toxicity (Inhalation): Category 3 (H331: Toxic if inhaled)[4][6][9]
o Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)[5][10]

o Serious Eye Damage/Eye Irritation: Category 2 (H319: Causes serious eye irritation)[4][5][6]
[10]

o Germ Cell Mutagenicity: Category 1B (H340: May cause genetic defects)[4][5][6][9][10]
o Carcinogenicity: Category 1B (H350: May cause cancer)[4][5][6][9][10]

e Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation
(H335: May cause respiratory irritation)[4][5][6][9][10]

Quantitative Data Summary

The following tables summarize the key quantitative safety data for propylene oxide.

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

C3HeO[3][10]

Molar Mass 58.08 g/mol [2][3][10]

Appearance Colorless liquid[2][3][11]

Odor Ethereal, sweet, alcohol-like[2][12]
Boiling Point 33-34 °C[10][11]

Melting Point -111.9 °C[11]

Flash Point -37 °C (-35 °F)[11][13]

Vapor Pressure

445 mmHg at 20 °C[13]

Vapor Density

2 (vs ain[10][11]

Density

0.829 g/mL at 20 °C[10]

Water Solubility

405 g/L[5]

Autoignition Temperature

430 °C (806 °F)[14]

ble 2: Toxici

Endpoint Value Species Route
LD50 380 mg/kg[1][11] Rat Oral
LD50 1245 mg/kg[5] Rabbit Dermal
LC50 4000 ppm / 4h[1] Rat Inhalation

Table 3: Fire and Explosion Data
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Parameter Value

Lower Explosive Limit (LEL) 1.9 %[11]

Upper Explosive Limit (UEL) 37 %[11]

NFPA Health Rating 3 - Serious[15]
NFPA Flammability Rating 4 - Extreme[15]
NFPA Reactivity Rating 2 - Moderate[15]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the hazardous nature of (S)-(-)-propylene oxide, strict adherence to safety protocols is

essential.

Personal Protective Equipment (PPE)

o Eye Protection: Tightly-sealed safety goggles and a face shield are required.[5]

e Hand Protection: Wear protective gloves. Butyl gloves are recommended.[16] Standard
laboratory gloves may not provide adequate protection.[17]

» Skin and Body Protection: A lab coat, and in some situations, additional protective clothing

may be necessary.[5][16]

» Respiratory Protection: Work should always be conducted in a well-ventilated chemical fume
hood.[5][16] If there is a risk of inhalation, a respirator with an appropriate filter should be
used.[5]

Handling and Storage
e Handling:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[4][11][18]
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o Use only in a chemical fume hood.[16]

o Keep away from heat, sparks, open flames, and hot surfaces.[4][11][16][19] No smoking.
[4][11][19]

o Use non-sparking tools and explosion-proof equipment.[4][8][19]
o Take precautionary measures against static discharge.[4][16]
o Avoid contact with skin, eyes, and clothing.[16]

o Avoid breathing vapors or mist.[16]

e Storage:

[e]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[16][19]

o

Store locked up.[11]

[¢]

Keep away from incompatible materials such as oxidizing agents, acids, and bases.[8]

[¢]

Store in a flammable materials storage cabinet.[16]

First Aid Measures

 Inhalation: Remove the person to fresh air and keep comfortable for breathing.[11][18] If
breathing has stopped, provide artificial respiration.[16] Seek immediate medical attention.
[16]

o Skin Contact: Immediately remove all contaminated clothing.[11] Rinse skin with plenty of
water for at least 15 minutes.[16] Seek immediate medical attention.[16]

o Eye Contact: Rinse cautiously with water for several minutes.[11] Remove contact lenses if
present and easy to do.[11] Continue rinsing. Seek immediate medical attention.[11]

 Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[20] Seek immediate medical
attention.[8][11]
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Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert material such as vermiculite or sand and place it in
a sealed container for disposal.[17]

o Large Spills: Evacuate the area immediately.[17] Shut off all ignition sources.[18] Wear
appropriate personal protective equipment, including respiratory protection.[18] Dike the spill
to prevent it from spreading.[18]

Visualizing Safety Protocols

The following diagrams illustrate key logical relationships in handling (S)-(-)-Propylene oxide
safely.
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Hazard Assessment

Assess the experimental procedure

Emergency Response

In case of a spill

In case of exposure

Administer first aid
and seek medical attention

Identify hazards:
- Flammability
- Toxicity
- Carcinogenicity

Evacuate and alert others Use appropriate fire extinguisher

Assess risks of exposure and fire

itigate Risks

F'repa;ation

Select appropriate PPE:
- Goggles & Face Shield
- Butyl Gloves
- Lab Coat

Handling Procedure

Wear all required PPE

Prepare workspace:
- Chemical Fume Hood
- No ignition sources
- Ground equipment

Locate safety equipment:
- Fire extinguisher
- Eyewash station
- Safety shower

Handle (S)-(-)-Propylene oxide
in a certified chemical fume hood

A
Keep away from
incompatible materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of (S)-(-)-Propylene oxide.
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Exposure Incident

Assess the scene for safety

:

Remove victim from the source of exposure

!

Call for emergency medical assistance

Inhalation /4in Contact Eye Contact ngestion

Inhalation Skin Contact / \ Eye Contact Ingestion

Move to fresh air

Remove contaminated clothing Rinse eyes with water for several minutes Rinse mouth

Provide artificial respiration if not breathing Rinse skin with water for at least 15 minutes Remove contact lenses, if present and easy to do Do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid decision pathway for (S)-(-)-Propylene oxide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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